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Compound of Interest

Compound Name: Carbocysteine lysine

Cat. No.: B057108

Technical Support Center: Carbocysteine Lysine
Salt

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to the laboratory use of carbocysteine lysine salt.
The following troubleshooting guides and frequently asked questions (FAQs) address common
challenges in improving and maintaining the solubility of this compound for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is carbocysteine lysine salt and what are its key physicochemical properties?

Al: Carbocysteine lysine salt is a dipeptide that combines carbocysteine with lysine,
significantly improving the solubility of carbocysteine, which is otherwise poorly soluble in
water.[1] This salt is a white, crystalline powder known for its high water solubility and
hydrophilic nature.[1][2]

Data Presentation: Physicochemical Properties of Carbocysteine Lysine Salt
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Property Value Source

Molecular Formula C11H23N306S Vulcanchem
Molecular Weight 325.38 g/mol Vulcanchem
Water Solubility ~21.6 mg/mL Vulcanchem
LogP -3.2t0-3.3 Vulcanchem
pKa (Strongest Acidic) 1.84 Vulcanchem
pKa (Strongest Basic) 9.14 Vulcanchem

Appearance

White crystalline powder

Moehs Ibérica

Solubility in Ethanol

Practically insoluble

Moehs Ibérica

Q2: What is the primary mechanism of action of carbocysteine lysine salt in a laboratory

setting?

A2: Carbocysteine lysine salt primarily acts as a mucoactive agent with potent anti-

inflammatory and antioxidant properties. Its mechanisms of action are a key area of

investigation in cellular and molecular biology research.

o Anti-inflammatory Effects: It has been shown to suppress inflammatory responses by
inhibiting the NF-kB and ERK1/2 MAPK signaling pathways. This leads to a reduction in the
production of pro-inflammatory cytokines such as IL-6 and IL-8.

o Antioxidant Effects: The compound is an effective scavenger of reactive oxygen species
(ROS), particularly hydroxyl radicals (*OH) and hypochlorous acid (HOCI).[3][4][5] This

antioxidant activity is attributed to its thioether group.[3][4]

Experimental Protocols

Protocol 1: Preparation of a Sterile Stock Solution of Carbocysteine Lysine Salt (100 mM)

This protocol provides a method for preparing a sterile, concentrated stock solution of

carbocysteine lysine salt suitable for use in cell culture and other in vitro assays.
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Materials:

o Carbocysteine lysine salt powder
 Sterile, nuclease-free water

 Sterile 50 mL conical tube

» Sterile 0.22 pm syringe filter

o Sterile syringe (10-50 mL)

 Sterile microcentrifuge tubes for aliquoting
Procedure:

e Calculate the required mass: To prepare a 100 mM stock solution, calculate the mass of
carbocysteine lysine salt needed. The molecular weight is 325.38 g/mol . For 50 mL of a
100 mM solution, you will need:

o 0.1 mol/L*0.050 L * 325.38 g/mol = 1.6269 g

 Dissolution: Aseptically weigh 1.6269 g of carbocysteine lysine salt powder and transfer it
to the sterile 50 mL conical tube. Add approximately 40 mL of sterile, nuclease-free water.

e Mixing: Cap the tube tightly and vortex or invert gently until the powder is completely
dissolved. The solution should be clear and colorless.

e Volume Adjustment: Once fully dissolved, add sterile, nuclease-free water to bring the final
volume to 50 mL.

« Sterile Filtration: Draw the solution into a sterile syringe. Attach a sterile 0.22 um syringe filter
to the syringe. Filter the solution into a new sterile conical tube or directly into sterile
microcentrifuge tubes for aliquoting.

» Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes
(e.g., 500 pL or 1 mL) in sterile microcentrifuge tubes. This minimizes the risk of
contamination and avoids repeated freeze-thaw cycles.
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o Storage: Store the aliquots at -20°C for long-term storage (up to 6 months). For short-term
use, aliquots can be stored at 4°C for up to one week.

Experimental Workflow: Preparation of Carbocysteine Lysine Stock Solution
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Caption: Workflow for preparing a sterile stock solution of carbocysteine lysine salt.
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Troubleshooting Guides

Issue: Precipitation of Carbocysteine Lysine Salt in Solution

Q: | observed precipitation after dissolving carbocysteine lysine salt in water or buffer. What
could be the cause and how can | resolve it?

A: While carbocysteine lysine salt is highly soluble in water, precipitation can occur under
certain conditions. Here are potential causes and solutions:

Potential Cause Recommended Solution

Ensure you are using a high-purity, sterile

aqueous solvent such as nuclease-free water or
Incorrect Solvent phosphate-buffered saline (PBS). Carbocysteine

lysine salt is practically insoluble in ethanol and

other organic solvents.[6]

The stability of carbocysteine can be pH-
dependent. Although the lysine salt improves
solubility across a wider pH range, extreme pH
pH of the Solution values could lead to precipitation. Prepare your
solutions in buffers with a pH close to
physiological range (pH 7.0-7.4) for cell culture

applications.

While the solubility is high (~21.6 mg/mL),
preparing solutions at concentrations
approaching this limit at room temperature may
High Concentration lead to precipitation if the temperature
fluctuates. If you require a very high
concentration, consider gently warming the

solution during preparation.

Microbial contamination can alter the pH and
o composition of your solution, leading to
Contamination o ) )
precipitation. Always use sterile techniques and

reagents.
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Q: My carbocysteine lysine salt precipitates when | add it to my cell culture medium. How can
| prevent this?

A: This is a common issue when adding a concentrated stock solution to a complex mixture like

cell culture medium.

Potential Cause Recommended Solution

Rapidly adding a concentrated stock to the
medium can cause localized high

"Solvent Shock" concentrations, leading to precipitation. Add the
stock solution dropwise to the medium while

gently swirling.

Cell culture media are complex mixtures of

salts, amino acids, and proteins (in serum-
Interaction with Media Components containing media) that can interact with the

compound. Try pre-warming the media to 37°C

before adding the stock solution.

The final working concentration in your
experiment may exceed the solubility limit in the
specific medium you are using. Perform a

Final Concentration Too High solubility test by preparing serial dilutions of
your compound in the medium to determine the
maximum soluble concentration under your

experimental conditions.

Moving media between cold storage and a 37°C
) incubator can affect solubility. Allow your media
Temperature Fluctuations - _
to equilibrate to the incubator temperature

before adding the carbocysteine lysine salt.

Signaling Pathway Diagrams

Anti-Inflammatory Signaling Pathway of Carbocysteine Lysine

Carbocysteine has been shown to inhibit the pro-inflammatory signaling induced by stimuli like
TNF-a. It achieves this by suppressing the phosphorylation of key proteins in the NF-kB and
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Caption: Carbocysteine lysine's inhibition of the NF-kB and ERK1/2 MAPK pathways.
Antioxidant Mechanism: ROS Scavenging

Carbocysteine lysine salt acts as a direct scavenger of harmful reactive oxygen species
(ROS), such as the hydroxyl radical (*OH), which can cause cellular damage.
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Caption: Direct scavenging of hydroxyl radicals by carbocysteine lysine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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